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Compound of Interest

Compound Name: DMTr-TNA A(Bz)-amidite

Cat. No.: B13705992

In-Depth Technical Guide: DMTr-TNA A(Bz)-
amidite
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Benzoyl-5'-O-(4,4'-
dimethoxytrityl)-a-L-threofuranosyladenine-3'-O-(N,N-diisopropyl) phosphoramidite, commonly
known as DMTr-TNA A(Bz)-amidite. It is a crucial building block in the synthesis of Threose
Nucleic Acid (TNA), a synthetic analogue of DNA and RNA with significant potential in
therapeutic and diagnostic applications.

Core Molecular Data

The fundamental physicochemical properties of DMTr-TNA A(Bz)-amidite are summarized
below. This data is essential for stoichiometric calculations in synthesis, analytical
characterization, and quality control.
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Property Value Citations
Molecular Formula C46H50N707P [L1121[31[4]
Molecular Weight 843.9 g/mol [11[2][3][4]
Exact Molecular Weight 843.921762 g/mol [4]

CAS Number 325683-93-0 [3][4]
Appearance A solid [31[4]
Storage Conditions -20°C [2][3]
Purity 298% [3]4]

B Sparingly soluble in DMSO
Solubility [3]
and Ethanol (1-10 mg/ml)

Synthesis and Chemical Logic

The synthesis of DMTr-TNA A(Bz)-amidite is a multi-step process that begins with a readily
available chiral precursor, L-ascorbic acid. The overall synthetic strategy involves the formation
of the protected threofuranosyl sugar, followed by glycosylation with a protected adenine base,
and finally, phosphitylation to yield the reactive phosphoramidite.

The logical progression of the synthesis is depicted in the following diagram:
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Threofuranosyl Sugar Synthesis

L-Ascorbic Acid

Four Steps

Nucleoside Formation

\ 4

Protected Threofuranosyl Sugar Protected Adenine (Bz)

Vorbriiggen-Hilbert-Johnson Glycosylation
\ \

Glycosylation

Threofuranosyl Nucleoside
\

protected_nucleoside

Debenzoylation & Tritylation (DMTr)

Phosphoramidite Synthesis

\ 4

DMTr-Protected Nucleoside 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite

Phosphitylation
Y \ 4

Phosphitylation

DMTr-TNA A(Bz)-amidite

final_product
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@ith 3'-most Nucleoside on Solid Support (CPG)
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1. Detritylation:
Remove 5'-DMTr group

/

2. Coupling:
Add DMTr-TNA A(Bz)-amidite

e

/

3. Capping:
Block unreacted 5'-OH groups

/

4. Oxidation:

Stabilize phosphite triester to phosphate triester

'Yes

N

Repeat for next nucleotide

o (Final nucleotide)

Cleavage from support and deprotection of bases

Purification of TNA Oligonucleotide

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6

Tech Support


https://www.benchchem.com/product/b13705992?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13705992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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